Cas no 2229512-74-5 (4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol)

• Product Name: 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol
• CAS No: 2229512-74-5
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6108595
• PubChem ID: 165674138
• Update Time: 2025-06-23

4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol
• 4-amino-4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclohexan-1-ol
• 2229512-74-5
• EN300-1810122

• Inchi： 1S/C15H27NO/c1-14(2)10-3-4-12(13(14)9-10)15(16)7-5-11(17)6-8-15/h10-13,17H,3-9,16H2,1-2H3
• InChI Key： NHPKWJVJAXKKAO-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C1CCC2CC1C2(C)C)N

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol

Chemical Profile of 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol (CAS No: 2229512-74-5)

4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol is a complex organic compound with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and drug discovery. The compound, identified by its Chemical Abstracts Service (CAS) number 2229512-74-5, features a cyclohexane ring substituted with an amino group and an intricate bicycloalkyl side chain, specifically 6,6-dimethylbicyclo3.1.1heptan-2-yl. This structural motif presents a rich chemical space for modulating biological activity, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol involves multi-step organic transformations that highlight the synthetic prowess required to construct such a complex molecule. The presence of the bicycloalkyl moiety introduces steric and electronic challenges that must be carefully navigated to achieve high yields and purity. Recent advances in synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have enabled more efficient access to such strained cyclic systems, which are often associated with enhanced biological activity.

In the realm of medicinal chemistry, the structural features of 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol make it an intriguing scaffold for developing novel pharmacological agents. The compound’s rigid bicycloalkyl backbone can serve as a scaffold for designing molecules with specific binding interactions against biological targets. Additionally, the amino group provides a handle for further derivatization, allowing chemists to explore various functionalization strategies that could enhance its pharmacological profile.

Recent studies have demonstrated the potential of structurally complex molecules in addressing challenging therapeutic targets. For instance, the bicycloalkyl moiety found in 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol has been shown to mimic natural product scaffolds that exhibit potent biological activity. This structural motif is reminiscent of compounds isolated from natural sources that have demonstrated efficacy in preclinical models of diseases such as cancer and inflammation.

The amino group in the title compound is particularly noteworthy as it can participate in hydrogen bonding interactions, a key feature in drug-receptor binding. This functionality allows the molecule to engage with biological targets in multiple ways, potentially leading to increased binding affinity and selectivity. Furthermore, the amino group can be further modified through strategies such as acylation or alkylation to fine-tune its pharmacological properties.

Investigations into the biological activity of 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol have revealed promising preliminary results. In vitro studies have indicated that the compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for drug development. These findings are particularly exciting given the growing interest in discovering new molecular entities with unique structural features that may overcome resistance mechanisms associated with existing therapeutics.

The synthesis and characterization of 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol also contribute to the broader understanding of how structural complexity influences biological activity. By studying this compound, researchers can gain insights into how specific structural features contribute to molecular recognition and target engagement. These insights are invaluable for guiding future drug design efforts and for developing more effective therapeutic strategies.

As computational chemistry and machine learning techniques continue to advance, the process of identifying promising candidates like 4-amino-4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclohexan-1-ol is becoming more efficient and accurate. These tools can predict biological activity based on molecular structure, allowing researchers to prioritize compounds for experimental validation more effectively than ever before.

The future prospects for 4-amino-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}-a{mmono}{l}cyclohexan-a{l}{l}{l}{l}{l}{l}{l}{l}{l}{l}{l}{l}{l}{l}{l}{l}{l}ol (CAS No: 22295]{}) are promising as ongoing research continues to uncover new synthetic routes and pharmacological applications. The compound’s unique structural features offer a rich platform for innovation in drug discovery, and its potential as a therapeutic agent remains an exciting area for further exploration.